Monosaccharides
Monosaccharides, also known as simple sugars, are the most basic units of carbohydrates and are essential for cellular energy production. These single-molecule sugars cannot be broken down into simpler carbohydrates through hydrolysis. Common examples include glucose (dextrose), fructose (levulose), and galactose. Monosaccharides play crucial roles in various biological processes, serving as primary sources of energy for living organisms.
Glucose, the most abundant monosaccharide, is a key component in blood sugar regulation and is used in numerous industries including food production, pharmaceuticals, and biofuel development. Fructose is sweeter than glucose and is often found in fruits and honey; it is also widely used as a sweetener in beverages and confectionery products. Galactose, though less common, is important for the structure of glycolipids and participates in cellular signaling processes.
The unique chemical structures of monosaccharides allow them to form complex carbohydrates such as disaccharides and polysaccharides, which are vital components of plant cell walls and animal glycogen stores. Understanding the properties and applications of monosaccharides is fundamental for researchers in biochemistry, nutrition, and related fields.

Structure | Chemical Name | CAS | MF |
---|---|---|---|
![]() |
(3S,4R,5S,6S)-6-Methyltetrahydro-2H-pyran-2,3,4,5-tetraol | 6696-41-9 | C6H12O5 |
![]() |
2,3,4,6-Tetra-O-benzyl-D-glucopyranose | 4132-28-9 | C34H36O6 |
![]() |
D-Fructose 1,6-Biphosphate Dicalcium Salt | 6055-82-9 | C6H10Ca2O12P2 |
![]() |
α-L-Rhamnose monohydrate | 6155-35-7 | C6H14O6 |
![]() |
Fosfructose trisodium octahydrate | 81028-91-3 | C6H16NaO13P2 |
![]() |
3,4,6-Tri-O-benzyl-2-deoxy-D-galactopyranose | 94189-64-7 | C27H30O5 |
![]() |
2-Keto-D-Glucose | 1854-25-7 | C6H10O6 |
![]() |
D-Arabinose,5-(dihydrogen phosphate) | 13137-52-5 | C5H11O8P |
![]() |
2'-Uridylic acid | 131-83-9 | C9H13N2O9P |
![]() |
b-D-Glucopyranose, 1-thio-,1-[(3S)-3-hydroxy-N-(sulfooxy)-4-pentenimidate] | 19237-18-4 | C11H19NO10S2 |
Related Literature
-
Guangmei Li,Jinren Lu,Peiyan Sun RSC Adv., 2015,5, 97665-97674
-
Monika Fischler,Alla Sologubenko,Joachim Mayer,Guido Clever,Glenn Burley,Johannes Gierlich,Thomas Carell,Ulrich Simon Chem. Commun., 2008, 169-171
-
Tri Thanh Pham,Mohit Bajaj,J. Ravi Prakash Soft Matter, 2008,4, 1196-1207
Recommended suppliers
-
Shanghai Joy Biotech LtdFactory Trade Brand reagentsCompany nature: Private enterprises
-
Jinta Yudi Pharmaceutical Technology Co., Ltd.Factory Trade Brand reagentsCompany nature: Private enterprises
-
Nantong Boya Environmental Protection Technology Co., LtdFactory Trade Brand reagentsCompany nature: Private enterprises
-
Xiamen PinR Bio-tech Co., Ltd.Factory Trade Brand reagentsCompany nature: Private enterprises
-
Enjia Trading Co., LtdFactory Trade Brand reagentsCompany nature: Private enterprises
Recommended products